Cas no 5876-16-4 (2,8,9-trimethoxy-13-methyl-5,6,11,12-tetrahydro-5,11-epiminodibenzo[a,e][8]annulen-3-ol)

• Product Name: 2,8,9-trimethoxy-13-methyl-5,6,11,12-tetrahydro-5,11-epiminodibenzo[a,e][8]annulen-3-ol
• CAS No: 5876-16-4
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 948989
• PubChem ID: 288121
• Update Time: 2025-04-19

2,8,9-trimethoxy-13-methyl-5,6,11,12-tetrahydro-5,11-epiminodibenzo[a,e][8]annulen-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,8,9-trimethoxy-13-methyl-5,6,11,12-tetrahydro-5,11-epiminodibenzo[a,e][8]annulen-3-ol
• Dibenzo[a,e]cycloocten-5,11-imin-3-ol, 5,6,11,12-tetrahydro-2,8,9-trimethoxy-13-methyl-
• Argemonine, O2-demethyl-
• NSC-645314
• O2-Demethylargemonine
• NSC-148826
• NSC148826
• (-)-Norargemonine
• Norargemonine
• NoName_1400
• NSC645314
• DTXSID90902180
• 5876-16-4
• HMS3333K13
• O8-Demethylargemonine
• O2-Demetylargemonie

• Inchi： 1S/C20H23NO4/c1-21-15-6-12-8-19(24-3)20(25-4)10-14(12)16(21)5-11-7-18(23-2)17(22)9-13(11)15/h7-10,15-16,22H,5-6H2,1-4H3
• InChI Key： ZQCGNPNWSMJDEF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C1CC3C=C(C(=CC=3C(C2)N1C)O)OC)OC

Computed Properties

• Exact Mass: 341.162708
• Monoisotopic Mass: 341.162708
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 2.9

Experimental Properties

• Density: 1.211
• Boiling Point: 461°C at 760 mmHg
• Flash Point: 232.6°C
• Refractive Index: 1.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pavine alkaloids Pavine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pavine alkaloids